

managing leflunomide drug interactions with NSAIDs and other DMARDs

Author: Smolecule Technical Support Team, Date: February 2026

Compound Focus: Leflunomide

CAS No.: 75706-12-6

Cat. No.: S532718

Get Quote

Leflunomide Drug Interactions: A Technical Guide for Researchers

The table below summarizes key drug interactions involving **leflunomide**, their mechanisms, and clinical management implications.

Interacting Drug/Class	Interaction Severity & Key Risks	Proposed Mechanism of Interaction	Research & Management Notes
Methotrexate	Serious/Severe [1]	Pharmacodynamic synergism: Leflunomide increases the risk of hepatotoxicity and pancytopenia [1].	One of the most frequent severe interactions in RA polypharmacy [1]. Despite the risk, the combination is used clinically with close monitoring and demonstrates greater reduction in disease activity versus monotherapy [2].
Sulfasalazine	Major [3]	Additive toxicity on bone marrow: Increased risk of	Requires close patient monitoring. Interaction may

Interacting Drug/Class	Interaction Severity & Key Risks	Proposed Mechanism of Interaction	Research & Management Notes
		anemia, bleeding, infections (leukopenia), and pancytopenia [3].	persist after leflunomide discontinuation due to its prolonged half-life [3].
NSAIDs (e.g., Diclofenac, Ibuprofen, Naproxen)	Potential for Increased Risk	Pharmacokinetic & Pharmacodynamic: Concurrent use can increase the potential for severe or fatal liver damage [4]. Some NSAIDs also inhibit dihydrofolate reductase (DHFR), a key enzyme in folate metabolism [5].	Monitor liver enzymes closely. The DHFR inhibition mechanism of certain NSAIDs (carboxylate-containing) introduces a potential for complex interactions with anti-folate therapies [5].
Statins (e.g., Simvastatin)	Serious/Severe [1]	Pharmacokinetic: Corticosteroids (e.g., Prednisone), commonly used in RA, can reduce simvastatin levels via CYP3A4 metabolism induction [1].	This is a common interaction in RA patients on multi-drug regimens. It highlights the importance of checking interactions beyond just DMARDs.

Experimental Protocols for Investigating Interactions

For researchers studying the mechanisms and outcomes of these interactions, the following methodologies from recent studies can serve as robust models.

Protocol 1: Clinical Efficacy and Safety Analysis of Combination Therapy

This retrospective study design is useful for evaluating real-world interaction outcomes [2].

- **Study Population:** Patients diagnosed with RA or Psoriatic Arthritis (PsA) with at least 6 months of follow-up.

- **Grouping:** Patients are grouped based on treatment: MTX monotherapy, LEF monotherapy, and MTX+LEF combination therapy.
- **Data Collection:**
 - **Efficacy Measures:** Disease activity using standardized scores (DAS28-CRP for RA, DAPSA for PsA). Record glucocorticoid doses and use of biological DMARDs.
 - **Safety Measures:** Adverse events (AEs) are recorded at each visit and coded using systems like MedDRA. Perform routine toxicity screening (CBC, biochemical profiles) at baseline and follow-up visits.
- **Statistical Analysis:** Compare AE incidence and efficacy measures between groups. Use univariate and multivariate logistic regression to identify factors associated with outcomes like Low Disease Activity (LDA).


Protocol 2: Pharmacogenetic and Epigenetic Analysis of Drug Response

This protocol investigates biomarkers for predicting **leflunomide** response and toxicity [6].

- **Patient Cohort:** RA patients are categorized into "good response" and "non-response" groups based on the change in DAS28 scores after 6 months of LEF treatment.
- **Genetic & Epigenetic Analysis:**
 - **Genotyping:** Identify key Single Nucleotide Polymorphisms (SNPs) like rs705379 in the *PON1* gene using Sanger sequencing.
 - **DNA Methylation Analysis:** Detect methylation levels at specific CpG sites (e.g., cg17330251 in the *PON1* promoter) using targeted bisulfite sequencing.
- **Data Integration:** Correlate SNP genotypes, methylation levels, and clinical response metrics (Δ DAS28) using statistical models (e.g., logistic regression) to identify protective or risk factors.

Research Context and Workflow

The diagram below illustrates the core workflow for investigating **leflunomide** interactions, from clinical observation to mechanistic research.



Click to download full resolution via product page

- **Polypharmacy is Prevalent:** Over 80% of RA patients are on 5 or more medications, significantly increasing the risk of drug-drug interactions. One study identified over 2,000 potential interactions in a cohort of 370 patients [1].
- **Combination Therapy is Common and Effective:** The **leflunomide**-methotrexate combination, despite its known risk, is a valuable and effective strategy. It shows greater reductions in disease activity and lower subsequent use of biological DMARDs compared to monotherapy [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Polypharmacy and drug interactions in the management of ... [pmc.ncbi.nlm.nih.gov]

2. Evaluating leflunomide and methotrexate combination vs. ... [pmc.ncbi.nlm.nih.gov]
3. Drug Interactions between leflunomide and sulfasalazine [drugs.com]
4. Uses, Side Effects & Warnings Leflunomide [drugs.com]
5. The structural basis for NSAID inhibition of human ... [pmc.ncbi.nlm.nih.gov]
6. The interaction between a leflunomide-response ... [frontiersin.org]

To cite this document: Smolecule. [managing leflunomide drug interactions with NSAIDs and other DMARDs]. Smolecule, [2026]. [Online PDF]. Available at:
[<https://www.smolecule.com/products/b532718#managing-leflunomide-drug-interactions-with-nsaids-and-other-dmards>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com